Cas no 2346-64-7 (Benzoic acid,2-(2,4-dimethylbenzoyl)-6-methyl-)

• Product Name: Benzoic acid,2-(2,4-dimethylbenzoyl)-6-methyl-
• CAS No: 2346-64-7
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 276706
• PubChem ID: 349074
• Update Time: 2025-04-19

Benzoic acid,2-(2,4-dimethylbenzoyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2,4-dimethylbenzoyl)-6-methyl-
• 2-(2,4-dimethylbenzoyl)-6-methylbenzoic acid
• 2346-64-7
• DTXSID30325096
• NSC 408629
• NSC-408629
• NSC408629

• Inchi： 1S/C17H16O3/c1-10-7-8-13(12(3)9-10)16(18)14-6-4-5-11(2)15(14)17(19)20/h4-9H,1-3H3,(H,19,20)
• InChI Key： IBOIOJRDJBQGAP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1C(=O)O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 466.4°Cat760mmHg
• Flash Point: 250°C
• Refractive Index: 1.591
• PSA: 54.37
• LogP: 3.54100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones